Cas no 61343-81-5 (Benzene, 1-(1-methylethyl)-4-(4-methylphenoxy)-)

• Product Name: Benzene, 1-(1-methylethyl)-4-(4-methylphenoxy)-
• CAS No: 61343-81-5
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 483136
• PubChem ID: 21355247
• Update Time: 2025-04-19

Benzene, 1-(1-methylethyl)-4-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-methylethyl)-4-(4-methylphenoxy)-
• 1-methyl-4-(4-propan-2-ylphenoxy)benzene
• 1-isopropyl-4-(p-tolyloxy)benzene
• SCHEMBL10030396
• 61343-81-5
• DTXSID60612704
• 1-Methyl-4-[4-(propan-2-yl)phenoxy]benzene

• Inchi： 1S/C16H18O/c1-12(2)14-6-10-16(11-7-14)17-15-8-4-13(3)5-9-15/h4-12H,1-3H3
• InChI Key： OABXGSVUPMIMMX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 226.13584
• Monoisotopic Mass: 226.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23